Cas no 2171263-89-9 ((2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidobutanoic acid)

• Product Name: (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidobutanoic acid
• CAS No: 2171263-89-9
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5844877
• PubChem ID: 165544811
• Update Time: 2025-08-03

(2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidobutanoic acid
• (2R)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-phenylpropanamido]butanoic acid
• 2171263-89-9
• EN300-1521127

• Inchi： 1S/C28H28N2O5/c1-2-24(27(32)33)29-26(31)25(16-18-10-4-3-5-11-18)30-28(34)35-17-23-21-14-8-6-12-19(21)20-13-7-9-15-22(20)23/h3-15,23-25H,2,16-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t24-,25-/m1/s1
• InChI Key： VOVGJSNGTJUUOF-JWQCQUIFSA-N
• SMILES： O(C(N[C@@H](C(N[C@@H](C(=O)O)CC)=O)CC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidobutanoic acid

Professional Introduction of (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidobutanoic Acid, CAS No. 2171263-89-9

The compound {(2R)-2-(2R)-2-[({(9H-fluoren-9-yl)methoxycarbonyl}amino]-3-phenylpropanamido}butanoic acid (CAS No. 2171263-89-9) is a sophisticated peptide derivative with unique structural features and potential applications in the field of biomedical research. This compound belongs to the class of carbamate derivatives, characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which is widely recognized for its utility in solid-phase peptide synthesis (SPPS).

The molecular structure of this compound features a chiral center at the 2R configuration, which is critical for its stereochemical properties. The incorporation of the Fmoc group provides excellent stability during synthetic procedures and facilitates the assembly of complex peptides. Additionally, the presence of a phenyl substituent introduces aromaticity into the molecule, potentially influencing its bioavailability and target binding affinity.

Recent studies have highlighted the importance of such peptide derivatives in drug discovery and biotechnology. For instance, compounds with Fmoc functionality are being explored for their potential as inhibitors in enzymatic reactions, particularly in protease research. Furthermore, the chiral nature of this compound makes it a valuable tool in asymmetric synthesis, where stereochemistry plays a pivotal role in determining biological activity.

Another significant aspect of this compound is its application in vaccine development. Peptide-based vaccines are gaining traction due to their safety profile and ability to elicit strong immune responses. The Fmoc group, being biocompatible, ensures minimal immunogenicity while providing a robust platform for peptide assembly. This makes the compound a promising candidate for antigen design in vaccines targeting infectious diseases.

Moreover, this compound's structural versatility allows it to be integrated into various biological systems. For example, its use as a building block in custom-designed peptides for targeted drug delivery is an area of active research. The combination of chirality and aromaticity in the molecule enables precise interactions with biological targets, such as membrane receptors or enzymes, making it a valuable asset in pharmacology.

Recent advancements in nanotechnology have further expanded the potential applications of this compound. Its incorporation into drug delivery systems, such as liposomes or polymer nanoparticles, has been explored to enhance the specificity and efficacy of therapeutic agents. The Fmoc group, due to its stability, ensures that the peptide remains intact during transit through biological barriers, thereby improving the overall therapeutic outcome.

In conclusion, {(2R)-2-(2R)-2-[({(9H-fluoren-9-yl)methoxycarbonyl}amino]-3-phenylpropanamido}butanoic acid (CAS No. 2171263-89-9) represents a significant advancement in the field of peptide chemistry. Its unique structural features, combined with its potential for drug discovery, vaccine development, and nanotechnology, position it as a key player in modern biomedical research. As ongoing studies continue to unravel its full potential, this compound is poised to contribute meaningfully to the development of innovative therapeutic solutions.